Cas no 881919-82-0 (3-Ethoxy-4-methoxyphenylacetylene)

• Product name: 3-Ethoxy-4-methoxyphenylacetylene
• CAS No: 881919-82-0
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 1922616
• PubChem ID: 16085804

3-Ethoxy-4-methoxyphenylacetylene Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-4-ethynyl-1-methoxybenzene
• m-Ethoxy-p-methoxyacetophenone
• 1-(3-Aethoxy-4-methoxy-phenyl)-aethanon
• 3-ethoxy-4-methoxyphenylacetylene
• 1-(3-ethoxy-4-methoxy-phenyl)-ethanone
• 3-ethoxy-4-methoxy-phenylacetylene
• CTK1B2765
• 3-ethoxy-4-methoxy-acetophenone
• Ethanone, 1-(3-ethoxy-4-methoxyphenyl)-
• SureCN1824358
• 3-ethoxy-4-methoxyacetophenone
• Benzene, 2-ethoxy-4-ethynyl-1-Methoxy-
• 2-Ethoxy-4-ethynyl-1-methoxy-benzene
• MFCD11869745
• AKOS026675498
• 881919-82-0
• SCHEMBL1823391
• NLSDOTTUCMODGE-UHFFFAOYSA-N
• PS-4991
• EN300-1835768
• A1-23786
• CS-0266221
• 3-Ethoxy-4-methoxyphenylacetylene

• Inchi： InChI=1S/C11H12O2/c1-4-9-6-7-10(12-3)11(8-9)13-5-2/h1,6-8H,5H2,2-3H3
• InChI Key： NLSDOTTUCMODGE-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=CC(=C1)C#C)OC

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles